Cas no 894004-99-0 (N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,4-dimethylbenzene-1-sulfonamide)

• Product name: N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 894004-99-0
• MF: C₂₀H₂₁FN₂O₂S₂
• MW: 404.521345853806
• CID: 5512264
• PubChem ID: 7503059

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• BRD-K00642199-001-01-3
• N-(2-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)ethyl)-2,4-dimethylbenzenesulfonamide
• N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2,4-dimethylbenzenesulfonamide
• AKOS002008843
• N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2,4-dimethylbenzene-1-sulfonamide
• 894004-99-0
• F2011-1030
• CCG-189445
• N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-2,4-dimethylbenzenesulfonamide
• N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C20H21FN2O2S2/c1-13-4-9-19(14(2)12-13)27(24,25)22-11-10-18-15(3)23-20(26-18)16-5-7-17(21)8-6-16/h4-9,12,22H,10-11H2,1-3H3
• InChI Key： PLGYJVZYXCLLSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NCCC1=C(C)N=C(C2C=CC(=CC=2)F)S1)(=O)=O

Computed Properties

• Exact Mass: 404.10284843g/mol
• Monoisotopic Mass: 404.10284843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.7Ų

Additional information on N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,4-dimethylbenzene-1-sulfonamide

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,4-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,4-dimethylbenzene-1-sulfonamide (CAS No. 894004-99-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural framework that includes a fluorophenyl, methyl, and thiazol moiety, all of which contribute to its biological activity and pharmacological properties.

The synthesis of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,4-dimethylbenzene-1-sulfonamide typically involves a multi-step process that requires precise control over reaction conditions and reagents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications. One notable synthetic route involves the coupling of a fluorophenyl-substituted thiazole derivative with a sulfonamide precursor, followed by subsequent functional group manipulations to achieve the final product.

In terms of its biological activity, N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol strong>-5-ylethyl}-2,4-dimethylbenzene strong>-1-sulfonamide has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings have significant implications for the treatment of various inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-{2-2-(4-< strong >fluorophenyl strong >)-4-< strong >methyl strong >-1,3-< strong >thiazol strong >-5-ylethyl}-2,4-dimethylbenzene -1-sulfonamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These results suggest that N-{2 - 2 -( 4 - < strong >fluorophenyl strong > ) - 4 - < strong >methyl strong > - 1 , 3 - < strong >thiazol strong > - 5 - ylethyl } - 2 , 4 - dimethylbenzene - 1 - sulfonamide may have therapeutic potential in oncology.

The pharmacokinetic profile of N-{2 - 2 -( 4 - < strong >fluorophenyl strong > ) - 4 - < strong >methyl strong > - 1 , 3 - < strong >thiazol strong > - 5 - ylethyl } - 2 , 4 - dimethylbenzene - 1 - sulfonamide has also been evaluated in various preclinical models. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may be safe for use in humans.

In conclusion, N-{2 - 2 -( 4 - < strong >fluorophenyl strong > ) - 4 - < strong >methyl strong > - 1 , 3 - < strong >thiazol strong > - 5 - ylethyl } - 2 , 4-dimethylbenzene -1-sulfonamide (CAS No. 894004-99-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel treatments for inflammatory and cancer-related diseases.